![molecular formula C20H25NO3 B4685887 N-1-adamantyl-3-(1,3-benzodioxol-5-yl)propanamide](/img/structure/B4685887.png)
N-1-adamantyl-3-(1,3-benzodioxol-5-yl)propanamide
Description
Synthesis Analysis
The synthesis of N-1-adamantyl-3-(1,3-benzodioxol-5-yl)propanamide and related compounds often involves halogenated hydrocarbon amination reactions, where specific raw materials are reacted with dimethylamine hydrochloride to produce the target molecule. This process is usually confirmed through a variety of analytical techniques such as elemental analysis, IR, 1H NMR, MS, and X-ray diffraction (Bai et al., 2012).
Molecular Structure Analysis
Molecular structure analyses, including X-ray diffraction, have been utilized to confirm the geometries of synthesized compounds. These studies reveal details such as crystal systems, space groups, and molecular conformations, which are crucial for understanding the compound's properties and potential interactions (Bai et al., 2012).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, reflecting its reactivity and interaction with different chemical entities. The compound's reactivity has been explored in studies investigating its potential biological activities, including its interactions within biological systems, which could be foundational for developing new therapeutic agents (Bai et al., 2012).
Physical Properties Analysis
The physical properties, such as melting points and solubility in water, of this compound derivatives, are crucial for their application in various fields. These characteristics are often modified through structural derivatization to enhance the compound's utility, particularly in pharmaceutical contexts (G. Butov, V. Burmistrov, D. Danilov, 2017).
properties
IUPAC Name |
N-(1-adamantyl)-3-(1,3-benzodioxol-5-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c22-19(4-2-13-1-3-17-18(8-13)24-12-23-17)21-20-9-14-5-15(10-20)7-16(6-14)11-20/h1,3,8,14-16H,2,4-7,9-12H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFKUAKPHIVOAHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)CCC4=CC5=C(C=C4)OCO5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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